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Introduction

Nitrous acid (HNO₂) and its conjugate base, nitrite (NO₂⁻), are important chemical species in

various fields, including environmental science, food chemistry, and biomedical research. In

biological systems, nitrite is a stable end-product of nitric oxide (NO) metabolism, a critical

signaling molecule.[1][2] Consequently, the accurate quantification of nitrite serves as an

indirect measure of NO production.[3] Spectrophotometry offers a simple, rapid, and cost-

effective approach for determining nitrous acid/nitrite concentration. The most widely

employed method is the Griess assay, which relies on a diazotization reaction to produce a

colored azo dye.[4][5]

Principle of the Griess Assay

The Griess test is a colorimetric method based on a two-step diazotization reaction first

described by Peter Griess in 1858.[5] The reaction involves two main reagents: sulfanilamide

and N-(1-naphthyl)ethylenediamine dihydrochloride (NED) in an acidic medium.[6]

Diazotization: In an acidic solution, nitrous acid (formed from nitrite) reacts with

sulfanilamide to form a diazonium salt.[5][7]

Azo Coupling: This intermediate diazonium salt then couples with NED to form a stable,

intensely colored pink-red azo compound.[4][5]
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The intensity of the resulting color is directly proportional to the nitrite concentration in the

sample. The absorbance of this azo dye is measured spectrophotometrically at a wavelength of

approximately 540-548 nm.[4][7][8]

Quantitative Data Summary
The following tables summarize key quantitative parameters for the spectrophotometric

determination of nitrite using the Griess assay, compiled from various sources.

Table 1: Performance Characteristics of the Griess Assay

Parameter Value Source(s)

Wavelength of Maximum

Absorbance (λmax)
540 - 548 nm [4][7][8]

Detection Limit 0.02 - 2.5 µM [1][5][6]

Linearity Range Typically 5 - 200 µM [9]

Molar Extinction Coefficient (in

water)
~26,530 L mol⁻¹ cm⁻¹ [4][10]

Molar Extinction Coefficient (in

nitric acid)
~16,990 L mol⁻¹ cm⁻¹ [4][10]

Relative Standard Deviation < 2% [4][10]

Table 2: Example Nitrite Standard Curve Preparation
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Standard
Nitrite
Concentration
(µM)

Volume of 1
mM Stock (µL)

Volume of
Deionized
Water (µL)

Final Volume
(µL)

1 100
60 (from 1.0 mM

stock)

Varies by

protocol

Varies by

protocol

2 50 Serial Dilution Serial Dilution
Varies by

protocol

3 25 Serial Dilution Serial Dilution
Varies by

protocol

4 12.5 Serial Dilution Serial Dilution
Varies by

protocol

5 6.25 Serial Dilution Serial Dilution
Varies by

protocol

6 3.125 Serial Dilution Serial Dilution
Varies by

protocol

7 1.56 Serial Dilution Serial Dilution
Varies by

protocol

Blank 0 0
Varies by

protocol

Varies by

protocol

Note: The specific volumes for serial dilutions will depend on the final volume required for the

assay plate wells.[1]

Experimental Protocols
Protocol 1: General Griess Assay for Nitrite
Determination
This protocol provides a general procedure for the determination of nitrite concentration in

aqueous samples.

Materials and Equipment:
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Spectrophotometer or microplate reader capable of measuring absorbance at 540-548 nm

96-well flat-bottom plates[1]

Pipettes and tips

Deionized water

Griess Reagent:

Component A: N-(1-naphthyl)ethylenediamine dihydrochloride solution[7]

Component B: Sulfanilamide solution in an acidic buffer (e.g., phosphoric acid)[6][7]

Sodium nitrite (NaNO₂) standard solution (e.g., 1 mM)[1]

Procedure:

Preparation of Griess Reagent: Mix equal volumes of Component A and Component B

immediately before use.[7] Protect the reagent from light.

Standard Curve Preparation:

Prepare a series of nitrite standards by serially diluting a stock solution (e.g., 1 mM sodium

nitrite) with deionized water.[1] Concentrations may range from 1.5 µM to 100 µM.[1]

Pipette a specific volume (e.g., 50-100 µL) of each standard into separate wells of a 96-

well plate.

Include a blank well containing only deionized water.

Sample Preparation:

Pipette the same volume of your unknown samples into separate wells.

For samples with potentially high nitrite concentrations, dilution with deionized water may

be necessary to fall within the standard curve range.[2]

Reaction:
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Add a specific volume (e.g., 50-100 µL) of the freshly prepared Griess Reagent to each

well containing standards and samples.

Incubate the plate at room temperature for 10-30 minutes, protected from light.[7][8]

Measurement:

Measure the absorbance of each well at 540-548 nm using a microplate reader.[4][8]

Data Analysis:

Subtract the absorbance of the blank from the absorbance readings of all standards and

samples.

Plot the corrected absorbance values of the standards against their known concentrations

to generate a standard curve.

Determine the nitrite concentration of the unknown samples by interpolating their

absorbance values on the standard curve.[9]

Protocol 2: Nitrite Determination in Biological Samples
(Cell Culture Supernatant, Serum, Plasma)
This protocol is adapted for the analysis of nitrite in more complex biological matrices.

Additional Materials:

Phenol red-free cell culture medium (recommended for cell-based assays)[1]

Deproteinization spin columns (e.g., 10 kDa molecular weight cut-off) for serum and plasma

samples[2]

Refrigerated microcentrifuge

Sample Preparation Procedure:

Cell Culture Supernatants:
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Culture cells in phenol red-free medium for optimal results.[1]

Collect the cell culture supernatant.

If necessary, centrifuge the supernatant to pellet any cells or debris and use the clear

supernatant for the assay.

Serum and Plasma:

Proteins in serum and plasma can interfere with the assay. Therefore, deproteinization is

required.[2]

Use a spin-X UF concentrator or similar ultrafiltration device.[8]

Centrifuge the serum or plasma samples according to the manufacturer's instructions

(e.g., 10,000 x g for 10 minutes at 4°C).[2][8]

Collect the protein-free filtrate for the Griess assay.[8]

Urine:

Urine samples often require dilution due to higher nitrite concentrations. A 10-fold dilution

with the assay buffer is a common starting point.[2][8]

Assay Procedure:

Follow the steps outlined in Protocol 1 using the prepared biological samples.

Visualizations
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Caption: Chemical pathway of the Griess reaction for nitrite detection.
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Caption: General experimental workflow for the Griess assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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